Cas no 2680879-57-4 (benzyl N-(4-iodo-1-methyl-1H-pyrazol-5-yl)methylcarbamate)
benzyl N-(4-iodo-1-methyl-1H-pyrazol-5-yl)methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680879-57-4
- benzyl N-[(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl]carbamate
- EN300-28300910
- benzyl N-(4-iodo-1-methyl-1H-pyrazol-5-yl)methylcarbamate
-
- Inchi: 1S/C13H14IN3O2/c1-17-12(11(14)7-16-17)8-15-13(18)19-9-10-5-3-2-4-6-10/h2-7H,8-9H2,1H3,(H,15,18)
- InChI Key: GPQOJXQDESMJMN-UHFFFAOYSA-N
- SMILES: IC1C=NN(C)C=1CNC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 371.01307g/mol
- Monoisotopic Mass: 371.01307g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 56.2Ų
benzyl N-(4-iodo-1-methyl-1H-pyrazol-5-yl)methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28300910-0.05g |
benzyl N-[(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl]carbamate |
2680879-57-4 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-28300910-0.1g |
benzyl N-[(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl]carbamate |
2680879-57-4 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-28300910-0.25g |
benzyl N-[(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl]carbamate |
2680879-57-4 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-28300910-0.5g |
benzyl N-[(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl]carbamate |
2680879-57-4 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-28300910-1.0g |
benzyl N-[(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl]carbamate |
2680879-57-4 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-28300910-2.5g |
benzyl N-[(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl]carbamate |
2680879-57-4 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-28300910-5.0g |
benzyl N-[(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl]carbamate |
2680879-57-4 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 | |
| Enamine | EN300-28300910-10.0g |
benzyl N-[(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl]carbamate |
2680879-57-4 | 95.0% | 10.0g |
$3622.0 | 2025-03-19 | |
| Enamine | EN300-28300910-1g |
benzyl N-[(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl]carbamate |
2680879-57-4 | 1g |
$842.0 | 2023-09-07 | ||
| Enamine | EN300-28300910-5g |
benzyl N-[(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl]carbamate |
2680879-57-4 | 5g |
$2443.0 | 2023-09-07 |
benzyl N-(4-iodo-1-methyl-1H-pyrazol-5-yl)methylcarbamate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on benzyl N-(4-iodo-1-methyl-1H-pyrazol-5-yl)methylcarbamate
Introduction to Benzyl N-(4-iodo-1-methyl-1H-pyrazol-5-yl)methylcarbamate (CAS No. 2680879-57-4)
Benzyl N-(4-iodo-1-methyl-1H-pyrazol-5-yl)methylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2680879-57-4, represents a unique structural motif that combines a benzyl moiety with a carbamate group linked to a pyrazole ring substituted with an iodine atom and a methyl group. The presence of these functional groups makes it a promising candidate for further exploration in medicinal chemistry, particularly in the design of novel bioactive molecules.
The pyrazole core is a well-known scaffold in drug discovery, exhibiting a wide range of biological activities due to its ability to interact with various biological targets. The introduction of an iodine atom at the 4-position of the pyrazole ring enhances the compound's potential as a probe or lead structure in medicinal chemistry. This modification can influence the electronic properties of the ring, making it more susceptible to nucleophilic substitution reactions, which are often employed in the synthesis of more complex molecules.
The benzyl carbamate group is another key feature of this compound. Carbamates are known for their versatility in medicinal chemistry, serving as intermediates in the synthesis of various pharmacologically active agents. They can act as protecting groups for amino functions and are also capable of forming stable complexes with metal ions, which can be exploited in therapeutic applications. The benzyl moiety, in particular, adds hydrophobicity to the molecule, which can influence its solubility and permeability across biological membranes.
Recent advancements in synthetic methodologies have enabled the efficient preparation of Benzyl N-(4-iodo-1-methyl-1H-pyrazol-5-yl)methylcarbamate, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrazole core and introducing the iodine substituent. These methods not only improve yield but also allow for greater functional group tolerance, facilitating the synthesis of derivatives with tailored properties.
The potential applications of Benzyl N-(4-iodo-1-methyl-1H-pyrazol-5-yl)methylcarbamate extend to various areas of biomedical research. For instance, its structural features suggest that it could be a valuable tool in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in the treatment of cancers and inflammatory diseases. The iodine atom on the pyrazole ring could serve as a handle for further derivatization, allowing researchers to optimize binding interactions with specific kinase targets.
In addition to its potential as an anti-cancer agent, this compound may also find utility in the treatment of infectious diseases. Pyrazole derivatives have been shown to exhibit antimicrobial properties, and modifications to this scaffold can enhance their efficacy against bacteria, fungi, and viruses. The benzyl carbamate group could be further functionalized to improve pharmacokinetic properties, such as bioavailability and metabolic stability.
The synthesis and characterization of Benzyl N-(4-iodo-1-methyl-1H-pyrazol-5-yl)methylcarbamate have also contributed to our understanding of molecular interactions at the atomic level. Computational studies using density functional theory (DFT) have been employed to model the electronic structure and reactivity of this compound. These studies provide insights into how modifications to the pyrazole ring influence its interactions with biological targets, guiding the design of more potent and selective drug candidates.
Experimental investigations have further validated the potential of this compound. In vitro assays have demonstrated its ability to inhibit certain enzymatic activities relevant to disease pathways. For example, preliminary data suggest that it may interfere with the activity of tyrosine kinases, which are overactive in many cancer cell lines. Further studies are needed to fully elucidate its mechanism of action and assess its therapeutic potential.
The development of novel synthetic routes has also been a focus area for researchers working with Benzyl N-(4-iodo-1-methyl-1H-pyrazol-5-yl)methylcarbamate. Transition metal-catalyzed reactions have emerged as powerful tools for constructing complex molecular architectures efficiently. These methods allow for precise control over regioselectivity and stereoselectivity, which are critical factors in drug design. By leveraging these advances, scientists can produce derivatives with enhanced biological activity and improved pharmacological profiles.
The future prospects for Benzyl N-(4-iodo-1-methyl-1H-pyrazol-5-yl)methylcarbamate are promising, given its unique structural features and potential applications. Ongoing research aims to explore its role in drug discovery through both computational modeling and experimental validation. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible therapeutic benefits.
In conclusion, Benzyl N-(4-iodo-1-methyl-1H-pyrazol-5-yli)methylcarbamate represents a significant advancement in pharmaceutical chemistry. Its combination of structural elements makes it a versatile building block for designing novel bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in the development of next-generation drugs.
2680879-57-4 (benzyl N-(4-iodo-1-methyl-1H-pyrazol-5-yl)methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)